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Introduction

Weddellite, a mineral form of calcium oxalate dihydrate (CaC204-2H20), is a crystalline
substance of significant interest in various scientific fields, including geology, biology, and
medicine.[1] Its presence in geological formations, its biosynthesis by organisms such as
lichens, and its role as a primary constituent of human kidney stones underscore the
importance of a thorough understanding of its physical characteristics.[1][2] This technical
guide provides a comprehensive overview of the physical properties of Weddellite, detailed
experimental protocols for their determination, and visualizations of relevant formation and
transformation pathways.

Data Presentation: Quantitative Physical Properties

The following tables summarize the key physical properties of Weddellite, providing a clear
and concise reference for researchers.

Table 1: Crystallographic and Structural Properties
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Property Value Source(s)
Crystal System Tetragonal [3]

Space Group 14/m [31[4]

Unit Cell Parameters a=12329-12378 A, ¢ = [5]

7.345-7.366 A
Formula per Unit Cell (2) 8 [3]
Table 2: Mechanical and Optical Properties

Property Value Source(s)
Mohs Hardness 4 [6]

Density (g/cm?3) 1.94-2.02 [6]

Luster Vitreous, Silky, Dull [6]

Transparency Transparent [6]
Colorless, white, yellowish-

Color [6]
brown to brown

Streak White [6]

Cleavage Good on {010} [1]

Fracture Conchoidal [6]

Refractive Indices

nw =1.523, ne = 1.544

[1]

Birefringence

0.021

[1]

Optical Character

Uniaxial (+)

[1]

Table 3: Chemical and Thermal Properties
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Property Value/Description Source(s)

) CaC204-(2+x)H20, where x
Chemical Formula [3]
can range from 0 to 0.5

B Insoluble in water, soluble in
Solubility " [7]
acids

Dehydrates to Whewellite
N (CaC204-H20) at ~97-120°C,
Thermal Decomposition [6][8]
then to CaCOs at ~422°C, and

finally to CaO at ~650°C.

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below.
These protocols are foundational for the accurate characterization of Weddellite and related

crystalline compounds.

Single-Crystal X-ray Diffraction (SC-XRD)
Objective: To determine the crystal structure, unit cell dimensions, and space group of
Weddellite.

Methodology:
o Crystal Selection and Mounting:

o Under a microscope, select a single, well-formed Weddellite crystal, ideally between 0.1
and 0.3 mm in size, that is transparent and free of visible defects.

o Using a cryoloop or a glass fiber, carefully pick up the selected crystal and mount it on a
goniometer head. A small amount of oil can be used to adhere the crystal.

o Data Collection:

o Mount the goniometer head onto a single-crystal X-ray diffractometer equipped with a
suitable X-ray source (e.g., Mo Ka radiation) and a detector.
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o Cool the crystal to a low temperature (e.g., 100 K) using a cryostream to minimize thermal
vibrations.

o Perform an initial set of short-exposure frames to determine the unit cell parameters and
the crystal's orientation matrix.

o Proceed with a full data collection, rotating the crystal through a series of angles to
measure the intensity of a large number of unique reflections.

e Structure Solution and Refinement:

[¢]

Integrate the raw diffraction images to obtain a list of reflection indices (h,k,l) and their
corresponding intensities.

[e]

Apply corrections for factors such as Lorentz factor, polarization, and absorption.

[e]

Solve the crystal structure using direct methods or Patterson methods to obtain an initial
electron density map.

[e]

Refine the structural model by adjusting atomic positions, displacement parameters, and
occupancies to achieve the best fit between the observed and calculated structure factors.

Mohs Hardness Test

Objective: To determine the relative hardness of Weddellite.

Methodology:

Select a fresh, clean surface on the Weddellite specimen.

Attempt to scratch the surface with a series of materials of known Mohs hardness (e.g.,
fingernail - 2.5, copper penny - 3.5, steel knife - 5.5, quartz - 7).

Start with a softer material and proceed to harder ones.

A scratch is confirmed if a permanent groove is left on the Weddellite surface.
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e The hardness of Weddellite is determined to be between the hardness of the last material
that did not scratch it and the first material that did.

Density Determination by Gas Pychometry

Objective: To measure the true density of a Weddellite sample.

Methodology:

A known mass of the Weddellite sample is placed in the sample chamber of a gas
pycnometer.

e The chamber is sealed and filled with an inert gas, typically helium, at a known pressure.
e The gas is then allowed to expand into a second empty chamber of known volume.

e The pressure drop is measured, and from this, the volume of the Weddellite sample can be
calculated using the gas laws.

e The density is then calculated by dividing the mass of the sample by its measured volume.

Refractive Index Measurement by the Immersion Method

Objective: To determine the refractive indices of Weddellite.
Methodology:
o Asmall, powdered sample of Weddellite is placed on a microscope slide.

o Adrop of a calibrated refractive index liquid is added to the powder, and a cover slip is
placed on top.

e The sample is observed under a polarizing microscope.

o The Becke line test is performed. The Becke line is a bright halo that appears around a grain
when it is slightly out of focus. The line moves into the medium with the higher refractive
index when the focus is raised.
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e The process is repeated with different refractive index liquids until a liquid is found where the
Becke line disappears, indicating that the refractive index of the liquid matches that of the
mineral grain in that orientation.

o For an anisotropic mineral like Weddellite, this process is repeated by rotating the polarized
light to determine the different refractive indices (nw and neg).

Thermal Analysis

Objective: To study the thermal stability and decomposition of Weddellite.
Methodology:

e Asmall, precisely weighed sample of Weddellite is placed in a crucible within a
thermogravimetric analysis (TGA) instrument coupled with differential scanning calorimetry
(DSC) or differential thermal analysis (DTA).

o The sample is heated at a controlled rate in a controlled atmosphere (e.g., nitrogen or air).

o The TGA measures the change in mass of the sample as a function of temperature,
indicating dehydration and decomposition events.

» The DSC/DTA measures the heat flow to or from the sample relative to a reference,
identifying endothermic and exothermic transitions.

Solubility Testing

Objective: To determine the solubility of Weddellite in a given solvent.
Methodology:

¢ An excess amount of finely powdered Weddellite is added to a known volume of the solvent
(e.g., deionized water or an acidic solution) in a sealed container.

e The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium.

e The solution is then filtered to remove the undissolved solid.
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e The concentration of dissolved calcium or oxalate ions in the filtrate is determined using
analytical techniques such as atomic absorption spectroscopy, inductively coupled plasma
mass spectrometry (ICP-MS), or titration.

e The solubility is expressed as the concentration of the dissolved salt in the saturated
solution.

Mandatory Visualizations
Thermal Decomposition Pathway of Weddellite

~97-120°C ~422°C ~650°C
Weddellite (- (1+x)H20) > Whewellite (-CO) > Calcium Carbonate (- CO2) > Calcium Oxide
CaC20a4-(2+x)H20 CaC204-H20 CaCOs CaO

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Weddellite.

Formation of Calcium Oxalate Stones: Role of
Hypercalciuria and Hyperoxaluria
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Caption: Factors influencing Weddellite vs. Whewellite formation.

Biochemical Pathway of Oxalic Acid Synthesis in
Lichens
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Caption: Oxalic acid biosynthesis by the fungal partner in lichens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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